Cas no 2680675-58-3 (benzyl N-(3,6-dichloropyridazin-4-yl)carbamate)

• Product Name: benzyl N-(3,6-dichloropyridazin-4-yl)carbamate
• CAS No: 2680675-58-3
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 5632131
• PubChem ID: 165923447
• Update Time: 2025-08-03

benzyl N-(3,6-dichloropyridazin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,6-dichloropyridazin-4-yl)carbamate
• EN300-28289831
• 2680675-58-3

• Inchi： 1S/C12H9Cl2N3O2/c13-10-6-9(11(14)17-16-10)15-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16,18)
• InChI Key： PWIJUFJNJCFRTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.0071819g/mol
• Monoisotopic Mass: 297.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(3,6-dichloropyridazin-4-yl)carbamate

Benzyl N-(3,6-Dichloropyridazin-4-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(3,6-dichloropyridazin-4-yl)carbamate, also known by its CAS number 2680675-58-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its influence on chemical synthesis methodologies.

The molecular structure of benzyl N-(3,6-dichloropyridazin-4-yl)carbamate is characterized by a pyridazine ring substituted with chlorine atoms at positions 3 and 6, along with a carbamate group attached at position 4. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable component in the design of functional materials. Researchers have explored its potential as a building block for constructing heterocyclic compounds, which are essential in drug discovery and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-(3,6-dichloropyridazin-4-yl)carbamate. Utilizing novel catalytic systems and green chemistry principles, chemists have developed scalable methods to produce this compound with high purity and yield. These methods not only enhance the feasibility of large-scale production but also align with sustainable practices, addressing environmental concerns associated with traditional synthetic routes.

In terms of applications, benzyl N-(3,6-dichloropyridazin-4-yl)carbamate has shown promise in the field of electronics. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have demonstrated that incorporating this compound into device architectures can improve efficiency and stability, contributing to the development of next-generation display technologies.

Moreover, the compound's role in medicinal chemistry cannot be overlooked. Its ability to act as a bioisostere or scaffold for drug molecules has been explored in recent research. By modifying the substituents on the pyridazine ring, scientists have generated derivatives with enhanced pharmacokinetic profiles, paving the way for potential therapeutic applications.

The environmental impact of benzyl N-(3,6-dichloropyridazin-4-yl)carbamate has also been a subject of investigation. Researchers have assessed its biodegradability and toxicity under various conditions to ensure its safe handling and disposal. These studies are crucial for regulatory compliance and minimizing ecological risks associated with its use.

In conclusion, benzyl N-(3,6-dichloropyridazin-4-yl)carbamate, identified by CAS number 2680675-58-3, stands as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in the advancement of modern chemistry and materials science.